Cas no 868211-05-6 (Benzoic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-4-fluoro-)

• Product Name: Benzoic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-4-fluoro-
• CAS No: 868211-05-6
• MF: C₁₃H₁₉FO₃Si
• MW: 270.37206864357
• CID: 1857216
• PubChem ID: 68924225
• Update Time: 2025-04-21

Benzoic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-4-fluoro-
• EN300-45210941
• 3-[(tert-butyldimethylsilyl)oxy]-4-fluorobenzoic acid
• SCHEMBL4129848
• 868211-05-6
• DB-393523
• 3-((tert-butyldimethylsilyl)oxy)-4-fluorobenzoic acid

• Inchi： 1S/C13H19FO3Si/c1-13(2,3)18(4,5)17-11-8-9(12(15)16)6-7-10(11)14/h6-8H,1-5H3,(H,15,16)
• InChI Key： UARWCOSFPCPGOL-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C(=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 270.10874916Da
• Monoisotopic Mass: 270.10874916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų